Cas no 796067-52-2 (4-(3-methylphenyl)-5-sulfanyl-8,10-dithia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2(7),5-trien-3-one)

• Product name: 4-(3-methylphenyl)-5-sulfanyl-8,10-dithia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2(7),5-trien-3-one
• CAS No: 796067-52-2
• MF: C₁₆H₁₄N₂OS₃
• MW: 346.49
• CID: 3107719
• PubChem ID: 2454973

4-(3-methylphenyl)-5-sulfanyl-8,10-dithia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2(7),5-trien-3-one Chemical and Physical Properties

Names and Identifiers

• <br>2-mercapto-3-(3-methylphenyl)-6,7-dihydro-5H-thiopyrano[3',2':4,5]thieno[2, 3-d]pyrimidin-4(3H)-one
• 4-(3-methylphenyl)-5-sulfanyl-8,10-dithia-4,6-diazatricyclo[7.4.0.02,?]trideca-1(9),2(7),5-trien-3-one
• 4-(3-methylphenyl)-5-sulfanylidene-8,10-dithia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7)-dien-3-one
• 2-mercapto-3-(3-methylphenyl)-6,7-dihydro-5H-thiopyrano[3',2':4,5]thieno[2,3-d]pyrimidin-4(3H)-one
• AKOS034446352
• 4-(3-Methylphenyl)-5-sulfanyl-8,10-dithia-4,6-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),5-trien-3-one
• 796067-52-2
• Z55667070
• 4-(3-methylphenyl)-5-sulfanyl-8,10-dithia-4,6-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),5-trien-3-one
• EN300-11592

• Inchi： InChI=1S/C16H14N2OS3/c1-9-4-2-5-10(8-9)18-14(19)12-11-6-3-7-21-15(11)22-13(12)17-16(18)20/h2,4-5,8H,3,6-7H2,1H3,(H,17,20)
• InChI Key： WBEMGSHYTHCTMY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 346.02682659Da
• Monoisotopic Mass: 346.02682659Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines